Cas no 2782-91-4 (Tetramethylthiourea)

• Product Name: Tetramethylthiourea
• CAS No: 2782-91-4
• MF: C₅H₁₂N₂S
• MW: 132.2272
• MDL: MFCD00008324
• CID: 43413
• PubChem ID: 87576154
• Update Time: 2025-06-12

Tetramethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Tetramethylthiourea
• 1,1,3,3-TETRAMETHYL-2-THIOUREA
• TETRAMETHYLTHIOUREA
• ((CH3)2N)2CS
• 1,1,3,3-tetramethyl-2-thio-ure
• Basthioryl
• N,N,N',N'-Tetramethylthiourea
• N,N,N’,N’-Tetramethylthioharnstoff
• NA-101
• Tetramethyl-2-thiourea
• tetramethyl-thioure
• Thiourea,tetramethyl-
• TMTU
• Urea, 1,1,3,3-tetramethyl-2-thio-
• Urea, thio-, tetramethyl-
• N,N,N',N'-Tetramethylthioure
• N,N,N',N'-tetramethyl-2-thiourea
• Thiourea,tetramethyl
• Urea,thio-,tetramethyl
• Thiourea, tetramethyl-
• thiourea, N,N,N',N'-tetramethyl-
• tetramethyl thiourea
• Tetramethyl-thiourea
• MNOILHPDHOHILI-UHFFFAOYSA-N
• J6T67A1P72
• TMTU, 1,1,3,3-Tetramethyl-2-thiourea
• A
• 1,1,3,3-Tetramethyl-2-thiourea,98%
• 10.14272/MNOILHPDHOHILI-UHFFFAOYSA-N.1
• NCGC00341713-01
• J-016889
• AI3-28290
• DTXSID5026126
• 4-04-00-00232 (Beilstein Handbook Reference)
• F1285-1701
• Urea,1,3,3-tetramethyl-2-thio-
• EINECS 220-488-0
• doi:10.14272/MNOILHPDHOHILI-UHFFFAOYSA-N.1
• HSDB 6777
• STK370053
• 2782-91-4
• AS-12238
• SCHEMBL15657
• TETRAMETHYL-2-THIOUREA, 1,1,3,3-
• CHEMBL12214
• Q22159079
• AKOS005445484
• CS-0151338
• NS00021983
• CCRIS 4871
• MFCD00008324
• SCHEMBL11104551
• UREA,1,1,3,3-TETRAMETHYL,2-THIO
• EN300-42417
• H10721
• TETRAMETHYLTHIOUREA [HSDB]
• InChI=1/C5H12N2S/c1-6(2)5(8)7(3)4/h1-4H
• NSC 102499
• UNII-J6T67A1P72
• BRN 1744916
• AB01334043-02
• Tetramethylthiourea, 98%
• NSC102499
• NSC-102499
• CHEBI:191168
• N,N',N'-Tetramethylthiourea
• Tetramethylthiourea

• MDL： MFCD00008324
• Inchi： 1S/C5H12N2S/c1-6(2)5(8)7(3)4/h1-4H3
• InChI Key： MNOILHPDHOHILI-UHFFFAOYSA-N
• SMILES： S=C(N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1744916

Computed Properties

• Exact Mass: 132.07200
• Monoisotopic Mass: 132.072119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 38.6

Experimental Properties

• Color/Form: Yellowish block
• Density: 1.005 (estimate)
• Melting Point: 77.0 to 80.0 deg-C
• Boiling Point: 243°C(lit.)
• Flash Point: 190 ºC
• Refractive Index: 1.5300 (estimate)
• Solubility: 32g/l
• Water Partition Coefficient: 32 g/L (20 ºC)
• PSA: 38.57000
• LogP: 0.39450
• Solubility: Soluble in water

Tetramethylthiourea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：YU2750000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Tetramethylthiourea

Introduction to Tetramethylthiourea (CAS No. 2782-91-4)

Tetramethylthiourea (CAS No. 2782-91-4) is a significant compound in the field of chemical and pharmaceutical research, widely recognized for its versatile applications. This compound, characterized by its tetramethylthiourea structure, has garnered considerable attention due to its role in various biochemical and medicinal processes. The molecular formula of Tetramethylthiourea is (CH₃)₄NS, and it is commonly utilized as an intermediate in the synthesis of numerous pharmacologically active substances.

The chemical properties of Tetramethylthiourea make it an invaluable tool in organic synthesis, particularly in the development of therapeutic agents. Its unique reactivity allows for the formation of stable complexes with metals, making it useful in catalytic processes. Recent studies have highlighted its potential in the development of novel catalysts for organic transformations, which could significantly enhance the efficiency of drug synthesis.

In the realm of pharmaceuticals, Tetramethylthiourea has been explored for its potential applications in the treatment of various diseases. Research indicates that it may play a crucial role in the development of new antibiotics and antiviral drugs. The compound's ability to interact with biological molecules has opened up new avenues for drug discovery. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes that are pivotal in microbial metabolism, thereby offering a promising lead for antibiotic development.

Moreover, Tetramethylthiourea has shown promise in the field of chemotherapy. Its derivatives have been investigated for their ability to interfere with cancer cell proliferation. The compound's structure allows it to mimic certain natural thiols, which are known to be involved in cellular signaling pathways. By modulating these pathways, Tetramethylthiourea and its derivatives could potentially disrupt cancer cell growth and induce apoptosis.

Recent advancements in synthetic chemistry have also led to the development of more efficient methods for producing Tetramethylthiourea. These methods not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable chemical practices. The compound's synthesis often involves reactions that are highly optimized for minimal waste generation, ensuring that industrial applications remain environmentally friendly.

The safety profile of Tetramethylthiourea is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safety. Studies have focused on understanding its toxicological effects and determining safe exposure limits. This research is essential for guiding its use in both laboratory and industrial settings.

In conclusion, Tetramethylthiourea (CAS No. 2782-91-4) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique chemical properties and broad range of applications make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new uses and refine synthetic methods, the importance of Tetramethylthiourea is set to grow even further.